![molecular formula C9H7IO2 B009726 6-Iodochroman-4-one CAS No. 101714-35-6](/img/structure/B9726.png)
6-Iodochroman-4-one
Overview
Description
6-Iodochroman-4-one, also known as 6-IC, is an organic compound that belongs to the class of heterocyclic compounds. It is a colorless solid that is insoluble in water and has a molecular weight of 248.9 g/mol. 6-IC is a versatile compound that has a wide range of applications in the fields of synthetic organic chemistry and medicinal chemistry. It has been extensively studied for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Understanding Structural Features in Iodoplumbate and Iodobismuthate : It is used to study structural features, cation effects, ligand effects, and hetero metal-iodine bonding effects in iodoplumbate and iodobismuthate (Li‐Ming Wu, Wu Xintao, & Ling Chen, 2009).
Preparation of Lanthanide-Containing Metalloviologen-Based Inorganic-Organic Hybrids : It aids in the preparation of these hybrids, which exhibit reversible thermochromism and effective photocurrent responses (Daoyong Wang et al., 2018).
Synthesis of Rubromycin Type Target Structures : It is utilized for synthesizing rubromycin type target structures through palladium-catalyzed coupling reactions (M. Brasholz, Xiao-Yi Luan, & H. Reissig, 2005).
Recyclable 'Iodoarene' for α-Tosyloxylation of Enolizable Ketones : It acts as a recyclable 'iodoarene' used for α-tosyloxylation of enolizable ketones via in situ generation of hypervalent iodine(III) species (Prerana B. Thorat et al., 2014).
Light-Harvesting Materials for All-Solid Solar Cells : Iodobismuthates, including compounds related to 6-Iodochroman-4-one, are proposed as light-harvesting materials due to their intense red color and direct band gaps, relevant for all-solid solar cells (Natalie A. Yelovik et al., 2016).
Synthesis Support for Lactarochromal : The efficient and simple synthesis of lactarochromal from 6-amino-2,2-dimethylchroman-4-one provides synthetic support for confirming the assigned structure of lactarochromal (V. P. Kamat, R. Asolkar, & J. K. Kirtany, 2013).
Safety and Hazards
Future Directions
The chroman-4-one framework, which includes 6-Iodochroman-4-one, is a significant structural entity that acts as a major building block in a large class of medicinal compounds . Future research could focus on improving the methodologies of synthesizing 4-chromanone-derived compounds and exploring their potential biological and pharmaceutical applications .
Mechanism of Action
Target of Action
6-Iodochroman-4-one is a derivative of Chroman-4-one, a heterobicyclic compound that acts as a building block in medicinal chemistry for the isolation, designing, and synthesis of novel lead compounds
Mode of Action
Chroman-4-one derivatives are known to exhibit significant variations in biological activities due to the absence of a double bond between c-2 and c-3 .
Biochemical Pathways
Chroman-4-one and its derivatives are known to be involved in a wide range of pharmacological activities .
Result of Action
Chroman-4-one derivatives are known to show various biological activities such as anticancer, antidiabetic, antioxidant, antimicrobial, antifungal, antiviral, and many others .
Properties
IUPAC Name |
6-iodo-2,3-dihydrochromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7IO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDUOLEARZNZVAN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1=O)C=C(C=C2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40393842 | |
Record name | 6-iodochroman-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40393842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
101714-35-6 | |
Record name | 6-iodochroman-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40393842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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